4-methoxy-N-[4-({[4-(trifluoromethoxy)phenyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-methoxy-N-[4-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C20H16F3N3O4S/c1-29-15-6-2-12(3-7-15)18(28)26-19-25-14(11-31-19)10-17(27)24-13-4-8-16(9-5-13)30-20(21,22)23/h2-9,11H,10H2,1H3,(H,24,27)(H,25,26,28)
• InChI Key: RJWCQIKMACHXNN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C20H16F3N3O4S
• Molecular Weight: 451.4 g/mol

Description

This compound is a benzamide derivative, which means it contains a benzene ring attached to an amide group. It also contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen. The trifluoromethoxy group attached to the benzene ring is a strong electron-withdrawing group, which could influence the compound’s reactivity.

Molecular Structure Analysis

The presence of multiple aromatic rings (benzene and thiazole) likely contributes to the compound’s stability. The trifluoromethoxy group is a strong electron-withdrawing group, which could make the compound more reactive.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the trifluoromethoxy group, which is a strong electron-withdrawing group. This could make the benzene ring more susceptible to electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the amide group could allow for hydrogen bonding, influencing its solubility.

Future Directions

The study of benzamide derivatives is an active area of research in medicinal chemistry, and new compounds are continually being synthesized and tested for biological activity.